Cas no 145193-69-7 (Pentacyclo[4.2.0.02,5.03,8.04,7]octanecarboxylic acid, 4-fluoro-)

• Product Name: Pentacyclo[4.2.0.02,5.03,8.04,7]octanecarboxylic acid, 4-fluoro-
• CAS No: 145193-69-7
• MF: C₉H₇FO₂
• MW: 166.149086236954
• CID: 3756159
• PubChem ID: 5252370
• Update Time: 2025-07-13

Pentacyclo[4.2.0.02,5.03,8.04,7]octanecarboxylic acid, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[4.2.0.02,5.03,8.04,7]octanecarboxylic acid, 4-fluoro-
• (2R,3R,4S,5S)-4-Fluorocubane-1-carboxylic acid
• 4-Fluorocubane-1-carboxylic acid
• 145193-69-7
• AKOS040811014
• 8-FLUOROCUBANE-1-CARBOXYLIC ACID
• VFA19369
• 846-107-3
• EN300-115528

• Inchi： 1S/C9H7FO2/c10-9-4-1-5(9)3-6(9)2(4)8(1,3)7(11)12/h1-6H,(H,11,12)
• InChI Key： FYGVUKWGPSBFGD-UHFFFAOYSA-N
• SMILES： FC12C3C4C1C1C2C3C14C(=O)O

Computed Properties

• Exact Mass: 166.04300762g/mol
• Monoisotopic Mass: 166.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids